1-[(4-bromo-3,5-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine

• IUPAC Name: 2-(4-bromo-3,5-dimethylphenoxy)-1-[4-(2-fluorophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H22BrFN2O2/c1-14-11-16(12-15(2)20(14)21)26-13-19(25)24-9-7-23(8-10-24)18-6-4-3-5-17(18)22/h3-6,11-12H,7-10,13H2,1-2H3
• InChI Key: NQCQUQHBOTXFQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C)OCC(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C20H22BrFN2O2
• Molecular Weight: 421.3 g/mol

Description

1-[(4-bromo-3,5-dimethylphenoxy)acetyl]-4-(2-fluorophenyl)piperazine, commonly known as BDPF, is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications. BDPF is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of BDPF is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. This dual mechanism of action is thought to contribute to its antipsychotic and antidepressant effects. BDPF has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
BDPF has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its antipsychotic and antidepressant effects. BDPF has also been shown to inhibit the activity of acetylcholinesterase, which may contribute to its potential use in the treatment of Alzheimer's disease. Additionally, BDPF has been shown to exhibit anticancer activity in vitro, which may be attributed to its ability to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of BDPF is its potency and selectivity for dopamine D2 and serotonin 5-HT1A receptors. This makes it a valuable tool for studying the role of these receptors in various physiological and pathological conditions. However, one of the limitations of BDPF is its relatively low solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for research on BDPF. One area of interest is the development of new drugs based on the structure of BDPF. Additionally, further studies are needed to fully elucidate the mechanism of action of BDPF and its potential use in the treatment of neurological disorders and cancer. Finally, research is needed to optimize the synthesis of BDPF and improve its solubility in water, which may enhance its potential as a therapeutic agent.

Scientific Research Applications

BDPF has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent antipsychotic and antidepressant effects in animal models. BDPF has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, BDPF has been studied for its potential use in the treatment of cancer, as it has been shown to exhibit anticancer activity in vitro.